Cas no 1206988-55-7 (methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate)

• Product Name: methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate
• CAS No: 1206988-55-7
• MF: C₁₇H₁₆N₄O₃S₂
• MW: 388.463940620422
• CID: 5450491
• PubChem ID: 49671741
• Update Time: 2025-08-04

methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-5-phenyl-1H-imidazole-1-acetate
• F2964-2050
• methyl 2-(2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-5-phenyl-1H-imidazol-1-yl)acetate
• AKOS024477276
• 1206988-55-7
• methyl 2-[2-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-5-phenylimidazol-1-yl]acetate
• methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate

• Inchi： 1S/C17H16N4O3S2/c1-24-15(23)10-21-13(12-5-3-2-4-6-12)9-19-17(21)26-11-14(22)20-16-18-7-8-25-16/h2-9H,10-11H2,1H3,(H,18,20,22)
• InChI Key： LJLLOEMXCPJECB-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=NC=C(C2C=CC=CC=2)N1CC(=O)OC

Computed Properties

• Exact Mass: 388.06638273g/mol
• Monoisotopic Mass: 388.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate

Methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate: A Comprehensive Overview

The compound with CAS No. 1206988-55-7, known as methyl 2-[5-phenyl-2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a methyl group, a imidazole ring, and a thiazole moiety. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and mimics of natural biomolecules. The thiazole moiety in this compound further enhances its chemical reactivity and stability, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, where the inhibition of acetylcholinesterase (AChE) has shown significant promise.

The synthesis of methyl 2-[5-phenyl...acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts, such as palladium complexes, has enabled the efficient construction of the imidazole ring system. This approach not only improves the yield but also ensures the high purity of the final product, which is critical for its application in pharmaceutical research.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure of this compound. These studies have revealed that the molecule exhibits a high degree of symmetry and conjugation, which contributes to its unique electronic properties. The presence of aromatic rings and sulfur-containing groups further enhances its ability to participate in π-interactions, making it an ideal candidate for supramolecular chemistry applications.

One of the most exciting developments involving this compound is its role in the design of bio-inspired materials. By incorporating this molecule into polymer matrices, researchers have successfully created materials with enhanced mechanical properties and thermal stability. These materials have potential applications in the field of electronics, where they can be used as dielectric materials or sensors for detecting environmental changes.

Moreover, the methyl ester group in this compound plays a crucial role in modulating its pharmacokinetic properties. Studies have shown that this group improves the bioavailability of the molecule when administered orally, making it a more viable option for drug delivery systems. The combination of this group with the imidazole and thiazole moieties creates a unique balance between hydrophilicity and lipophilicity, which is essential for effective drug absorption and distribution.

Another area where this compound has shown potential is in catalytic asymmetric synthesis. The sulfur-containing groups in its structure act as Lewis bases, enabling it to coordinate with metal catalysts and facilitate enantioselective reactions. This property has been exploited in the synthesis of chiral building blocks for complex molecules, such as those found in natural products and pharmaceuticals.

In conclusion, methyl 2-[5-phenyl...acetate (CAS No. 1206988-55-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new properties and functionalities, this compound is poised to make significant contributions to both academic research and industrial applications.